Cas no 27121-73-9 (Inositol triphosphate)
Inositol triphosphate structure
Product Name:Inositol triphosphate
CAS No:27121-73-9
MF:C6H9Na6O15P3
MW:551.986571073532
CID:263561
PubChem ID:91873655
Update Time:2025-04-19
Inositol triphosphate Chemical and Physical Properties
Names and Identifiers
-
- Inositol triphosphate
- D-MYO-INOSITOL 1,4,5-TRISPHOSPHATE HEXASODIUM SALT
- D-INS 1,4,5-TRISPHOSPHATE HEXASODIUM SALT
- D-MYO-INOSITOL 1,4,5-TRISPHOSPHATE SODIUM SALT
- D-MYO-INOSITOL-1,4,5-TRIPHOSPHATE HEXASODIUM
- D-MYO-INOSITOL-1,4,5-TRISPHOSPHATE 6NA
- IP3 6NA
- IP3 HEXASODIUM
- IP3 HEXASODIUM SALT
- hexasodium;[(1S,2R,3S,4S,5R,6S)-2,3,5-trihydroxy-4,6-diphosphonatooxycyclohexyl] phosphate
- 27121-73-9
-
- Inchi: 1S/C6H15O15P3.6Na/c7-1-2(8)5(20-23(13,14)15)6(21-24(16,17)18)3(9)4(1)19-22(10,11)12;;;;;;/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18);;;;;;/q;6*+1/p-6/t1-,2+,3+,4-,5-,6-;;;;;;/m0....../s1
- InChI Key: MLMBGBMAFNSCOW-PYBCBHMXSA-H
- SMILES: P(=O)([O-])([O-])O[C@H]1[C@@H]([C@H]([C@H]([C@H]([C@@H]1OP(=O)([O-])[O-])O)O)OP(=O)([O-])[O-])O.[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]
Computed Properties
- Exact Mass: 551.85400
- Monoisotopic Mass: 551.8540463g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 30
- Rotatable Bond Count: 3
- Complexity: 539
- Covalently-Bonded Unit Count: 7
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 278Ų
Experimental Properties
- Solubility: H2O: soluble
- PSA: 307.38000
- LogP: -0.85440
Inositol triphosphate Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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